Cas no 1805205-50-8 (4-Amino-6-bromo-3-(difluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 4-Amino-6-bromo-3-(difluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1805205-50-8
• MF: C₇H₅BrF₂N₂O
• MW: 251.028207540512
• CID: 4853493
• Update Time: 2025-05-21

4-Amino-6-bromo-3-(difluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-bromo-3-(difluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C7H5BrF2N2O/c8-5-1-3(11)6(7(9)10)4(2-13)12-5/h1-2,7H,(H2,11,12)
• InChI Key： YSYWONTUNBRFNI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(F)F)C(C=O)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 1.6
• Topological Polar Surface Area: 56

Additional information on 4-Amino-6-bromo-3-(difluoromethyl)pyridine-2-carboxaldehyde

4-Amino-6-bromo-3-(difluoromethyl)pyridine-2-carboxaldehyde: A Comprehensive Overview

4-Amino-6-bromo-3-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1805205-50-8) is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound, characterized by its unique structural features, has garnered attention due to its versatility and reactivity in synthetic chemistry. The molecule consists of a pyridine ring substituted with an amino group at position 4, a bromine atom at position 6, a difluoromethyl group at position 3, and a carboxaldehyde group at position 2. These substituents contribute to its distinctive electronic and steric properties, making it a valuable compound in the development of novel materials and pharmaceuticals.

The synthesis of 4-Amino-6-bromo-3-(difluoromethyl)pyridine-2-carboxaldehyde involves multi-step processes that require precise control over reaction conditions to achieve high purity and yield. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, reducing costs and improving efficiency. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the pyridine core while maintaining the integrity of the substituents. Such innovations highlight the importance of continuous improvement in synthetic techniques to meet the growing demand for this compound in both academic and industrial settings.

One of the most promising applications of 4-Amino-6-bromo-3-(difluoromethyl)pyridine-2-carboxaldehyde lies in its role as an intermediate in drug discovery. The presence of multiple functional groups allows for extensive chemical modification, enabling researchers to explore its potential as a lead compound for treating various diseases. Recent studies have demonstrated its ability to modulate key biological targets, such as kinases and receptors, which are implicated in conditions like cancer, inflammation, and neurodegenerative disorders. For example, a study published in *Nature Communications* highlighted its efficacy as a selective inhibitor of a specific kinase involved in tumor growth, showcasing its potential as a novel therapeutic agent.

In addition to its pharmaceutical applications, 4-Amino-6-bromo-3-(difluoromethyl)pyridine-2-carboxaldehyde has found utility in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have explored its ability to act as an electron transport layer due to its high electron mobility and stability under ambient conditions. A recent breakthrough reported in *Advanced Materials* demonstrated that incorporating this compound into organic solar cells significantly enhanced their power conversion efficiency, underscoring its potential for advancing renewable energy technologies.

The structural versatility of 4-Amino-6-bromo-3-(difluoromethyl)pyridine-2-carboxaldehyde also extends to its use in catalysis. The amino and bromo groups provide sites for coordination with metal ions, enabling the development of highly active catalysts for various organic transformations. For instance, palladium-catalyzed cross-coupling reactions have been optimized using this compound as a ligand, leading to improved yields and selectivity. Such advancements are critical for scaling up chemical processes in industries ranging from fine chemicals to agrochemicals.

From an environmental perspective, the synthesis and application of 4-Amino-6-bromo-3-(difluoromethyl)pyridine-2-carboxaldehyde have been evaluated for their sustainability. Efforts are underway to develop greener synthesis routes that minimize waste generation and reduce reliance on hazardous reagents. For example, the use of biodegradable solvents and recyclable catalysts has been proposed to enhance the eco-friendliness of production processes. These initiatives align with global trends toward sustainable chemistry and responsible resource management.

In conclusion, 4-Amino-6-bromo-3-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1805205-50-8) stands out as a multifaceted compound with diverse applications across chemistry and related disciplines. Its structural complexity provides a foundation for innovative research and development across industries. As scientific understanding continues to evolve, this compound is poised to play an increasingly important role in advancing both theoretical knowledge and practical applications.